Cas no 1315373-46-6 (Methyl 2-(8-methoxy-6-methyl-4-oxoquinolin-1(4H)-yl)acetate)

• Product Name: Methyl 2-(8-methoxy-6-methyl-4-oxoquinolin-1(4H)-yl)acetate
• CAS No: 1315373-46-6
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 5217298
• Update Time: 2025-10-27

Methyl 2-(8-methoxy-6-methyl-4-oxoquinolin-1(4H)-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl2-(8-methoxy-6-methyl-4-oxoquinolin-1(4H)-yl)acetate
• Methyl 2-(8-methoxy-6-methyl-4-oxoquinolin-1(4H)-yl)acetate
• SB70719
• (8-Methoxy-6-methyl-4-oxo-4H-quinolin-1-yl)-acetic acid methyl ester

• Inchi： 1S/C14H15NO4/c1-9-6-10-11(16)4-5-15(8-13(17)19-3)14(10)12(7-9)18-2/h4-7H,8H2,1-3H3
• InChI Key： PJIQXAQLBDZVQO-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=CC2C(C=CN(CC(=O)OC)C=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 393
• XLogP3: 2
• Topological Polar Surface Area: 55.8

Additional information on Methyl 2-(8-methoxy-6-methyl-4-oxoquinolin-1(4H)-yl)acetate

Research Brief on Methyl 2-(8-methoxy-6-methyl-4-oxoquinolin-1(4H)-yl)acetate (CAS: 1315373-46-6)

Methyl 2-(8-methoxy-6-methyl-4-oxoquinolin-1(4H)-yl)acetate (CAS: 1315373-46-6) is a synthetic quinoline derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of Methyl 2-(8-methoxy-6-methyl-4-oxoquinolin-1(4H)-yl)acetate, with particular emphasis on its role as an intermediate in the production of more complex bioactive molecules. Studies have demonstrated that this compound exhibits promising activity against a range of biological targets, including enzymes and receptors implicated in inflammatory and neoplastic diseases. Its structural motif, featuring a quinoline core with methoxy and methyl substituents, is believed to contribute to its binding affinity and selectivity.

One of the key findings from recent investigations is the compound's potential as an inhibitor of specific kinases involved in signal transduction pathways. In vitro assays have shown that Methyl 2-(8-methoxy-6-methyl-4-oxoquinolin-1(4H)-yl)acetate can modulate kinase activity, leading to downstream effects on cell proliferation and apoptosis. These findings suggest that the compound could serve as a valuable tool for studying kinase-related pathologies and as a starting point for the development of novel kinase inhibitors.

In addition to its kinase inhibitory properties, Methyl 2-(8-methoxy-6-methyl-4-oxoquinolin-1(4H)-yl)acetate has also been investigated for its antimicrobial activity. Preliminary studies indicate that the compound exhibits moderate activity against certain bacterial and fungal strains, highlighting its potential as a scaffold for the design of new antimicrobial agents. Researchers are currently exploring structure-activity relationships (SAR) to optimize its efficacy and reduce potential toxicity.

The synthetic routes for Methyl 2-(8-methoxy-6-methyl-4-oxoquinolin-1(4H)-yl)acetate have been refined in recent years, with a focus on improving yield and scalability. Novel catalytic methods and green chemistry approaches have been employed to enhance the efficiency of its production, making it more accessible for further pharmacological studies. These advancements are critical for supporting the compound's transition from bench to bedside.

Despite the promising results, challenges remain in the development of Methyl 2-(8-methoxy-6-methyl-4-oxoquinolin-1(4H)-yl)acetate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through comprehensive preclinical studies. Future research directions may include the development of prodrugs or formulation strategies to improve its pharmacokinetic profile.

In conclusion, Methyl 2-(8-methoxy-6-methyl-4-oxoquinolin-1(4H)-yl)acetate (CAS: 1315373-46-6) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its multifaceted biological activity, coupled with ongoing synthetic improvements, positions it as a valuable candidate for further investigation. Continued research efforts will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.